CID 78069487

• Molecular Formula: C18H32O9Si2
• Molecular Weight: 448.6 g/mol
• InChI: InChI=1S/C18H32O9Si2/c1-5-21-17(22-6-2)28-11-9-25-15(19)13-14(27-13)16(20)26-10-12-29-18(23-7-3)24-8-4/h13-14,17-18H,5-12H2,1-4H3
• InChI Key: QMESCRJQSMGTKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(OCC)[Si]CCOC(=O)C1C(O1)C(=O)OCC[Si]C(OCC)OCC

Description

The compound with the PubChem CID 78069487 is a chemical entity with significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with CID 78069487 involves specific chemical reactions and conditions. While detailed synthetic routes are proprietary and often patented, general methods include the use of specific reagents and catalysts under controlled temperature and pressure conditions . The preparation methods ensure the purity and yield of the compound, which are critical for its subsequent applications.

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods may include continuous flow reactions, high-pressure reactors, and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

The compound with CID 78069487 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using halogens or other nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions vary but often involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxides or hydroxides, while reduction reactions may yield alcohols or amines .

Scientific Research Applications

The compound with CID 78069487 has a wide range of scientific research applications:

Chemistry: It is used as a reagent or intermediate in various chemical syntheses and reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its effects on specific biological pathways and targets.

Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and materials .

Mechanism of Action

The mechanism of action of the compound with CID 78069487 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to downstream effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78069487 include other chemical entities with related structures and properties. These compounds can be identified using databases like PubChem, which provide information on chemical similarities and related compounds .

Uniqueness

The uniqueness of this compound lies in its specific chemical structure and properties, which differentiate it from other similar compounds. These unique features make it valuable for specific applications and research areas, highlighting its importance in the scientific community .